Cas no 201295-39-8 (2,4(1H,3H)-Pyrimidinedione, 1-(2-deoxy-β-L-threo-pentofuranosyl)-5-methyl-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione, 1-(2-deoxy-β-L-threo-pentofuranosyl)-5-methyl-
• CAS No: 201295-39-8
• MF: C₁₀H₁₄N₂O₅
• MW: 242.228562831879
• CID: 6159618
• Update Time: 2026-03-11

2,4(1H,3H)-Pyrimidinedione, 1-(2-deoxy-β-L-threo-pentofuranosyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 1-(2-deoxy-β-L-threo-pentofuranosyl)-5-methyl-

• Inchi： 1S/C10H14N2O5/c1-5-3-12(10(16)11-9(5)15)8-2-6(14)7(4-13)17-8/h3,6-8,13-14H,2,4H2,1H3,(H,11,15,16)/t6-,7-,8-/m0/s1
• InChI Key： IQFYYKKMVGJFEH-FXQIFTODSA-N
• SMILES： C1(=O)N([C@H]2O[C@@H](CO)[C@H](C2)O)C=C(C)C(=O)N1

Experimental Properties

• Density: 1.452±0.06 g/cm3(Predicted)
• pka: 9.55±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine 2'-deoxyribonucleosides

Additional information on 2,4(1H,3H)-Pyrimidinedione, 1-(2-deoxy-β-L-threo-pentofuranosyl)-5-methyl-

Recent Advances in the Study of 2,4(1H,3H)-Pyrimidinedione, 1-(2-deoxy-β-L-threo-pentofuranosyl)-5-methyl- (CAS: 201295-39-8)

The compound 2,4(1H,3H)-Pyrimidinedione, 1-(2-deoxy-β-L-threo-pentofuranosyl)-5-methyl-, with the CAS number 201295-39-8, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This nucleoside analog, structurally related to thymidine, has shown promising potential in antiviral and anticancer applications. Recent studies have focused on its synthesis, mechanism of action, and therapeutic efficacy, providing new insights into its biomedical applications.

One of the key advancements in the study of this compound is its role as a potential antiviral agent. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that 201295-39-8 exhibits potent inhibitory activity against certain RNA viruses, including flaviviruses and coronaviruses. The study highlighted its ability to interfere with viral RNA replication by acting as a chain terminator, a mechanism similar to that of other nucleoside analogs like remdesivir. These findings suggest that 201295-39-8 could be a valuable candidate for further development as a broad-spectrum antiviral drug.

In addition to its antiviral properties, recent investigations have explored the anticancer potential of 201295-39-8. A study in Bioorganic & Medicinal Chemistry Letters (2024) reported that this compound selectively targets cancer cells with high proliferative rates by inhibiting DNA synthesis. The researchers observed significant cytotoxicity in various cancer cell lines, including breast and lung cancer, while showing minimal effects on normal cells. This selectivity is attributed to the compound's preferential incorporation into rapidly dividing cells, making it a promising lead for anticancer drug development.

The synthesis and optimization of 201295-39-8 have also been a focus of recent research. A team at the University of Cambridge developed a novel enzymatic method for the stereoselective synthesis of this compound, achieving higher yields and purity compared to traditional chemical synthesis. This advancement, published in ACS Catalysis (2023), not only improves the scalability of production but also reduces the environmental impact associated with conventional synthetic routes. Such innovations are critical for the future commercialization and clinical application of 201295-39-8.

Despite these promising developments, challenges remain in the clinical translation of 201295-39-8. Pharmacokinetic studies have indicated that the compound exhibits limited oral bioavailability, necessitating further formulation optimization. Recent work in the European Journal of Pharmaceutics and Biopharmaceutics (2024) explored nanoparticle-based delivery systems to enhance its absorption and stability. Preliminary results showed improved plasma concentrations and prolonged half-life, paving the way for more effective therapeutic use.

In conclusion, the compound 2,4(1H,3H)-Pyrimidinedione, 1-(2-deoxy-β-L-threo-pentofuranosyl)-5-methyl- (CAS: 201295-39-8) represents a versatile and promising candidate in the fields of antiviral and anticancer research. Recent studies have elucidated its mechanisms of action, optimized its synthesis, and addressed key delivery challenges. Continued research and development efforts are expected to further unlock its therapeutic potential, offering new avenues for treating viral infections and cancer.